Cas no 2172291-24-4 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid
• CAS No: 2172291-24-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6341128
• PubChem ID: 165577025
• Update Time: 2025-05-23

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid
• 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]cyclobutyl}acetic acid
• EN300-1559129
• 2172291-24-4

• Inchi： 1S/C28H34N2O5/c1-28(2,3)24(15-25(31)29-18-12-17(13-18)14-26(32)33)30-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： WKVKRFWZVXWEIA-UHFFFAOYSA-N
• SMILES： O=C(CC(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid

Introduction to 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid (CAS No. 2172291-24-4)

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid, also known by its CAS number 2172291-24-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a dimethylpentanamide moiety. These structural elements contribute to its potential utility in various therapeutic applications.

The cyclobutyl ring in the structure of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid is particularly noteworthy. Cyclobutyl-containing compounds have been shown to exhibit enhanced conformational rigidity and improved metabolic stability compared to their acyclic counterparts. This property can be advantageous in the design of drugs with improved pharmacokinetic profiles and reduced off-target effects.

The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group is another key feature of this compound. Fmoc is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and minimal side reactions. In the context of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid, the Fmoc group can be selectively removed under mild conditions, allowing for the synthesis of more complex molecules with high purity and yield.

The dimethylpentanamide moiety contributes to the overall hydrophobicity of the molecule, which can influence its solubility and cellular uptake properties. Hydrophobic molecules often exhibit better membrane permeability, making them suitable candidates for drug delivery systems targeting intracellular processes. Recent studies have highlighted the importance of hydrophobicity in optimizing the pharmacological properties of small molecules, particularly in the context of cancer therapeutics and anti-inflammatory agents.

In terms of its potential therapeutic applications, 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid has been investigated for its activity against various biological targets. One area of particular interest is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes, including signal transduction, gene regulation, and apoptosis. Small molecules that can selectively disrupt these interactions have shown promise in treating diseases such as cancer and neurodegenerative disorders.

Recent research has also explored the use of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid in combination therapies. Combining this compound with other drugs can enhance therapeutic efficacy while reducing side effects. For example, studies have demonstrated that co-administration with chemotherapy agents can lead to synergistic effects, potentially improving patient outcomes in cancer treatment.

Beyond its therapeutic potential, 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid has also been utilized as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for probing specific biological pathways and understanding the mechanisms underlying various diseases. For instance, it has been used to study the role of specific proteins in cellular signaling cascades and to identify novel targets for drug discovery.

In conclusion, 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidocyclobutyl}acetic acid (CAS No. 2172291-24-4) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for advancing our understanding of complex biological processes and developing new therapeutic strategies. As research in this area continues to evolve, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.